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Compound of Interest

Compound Name: 3,5-Dimethoxyflavone

CAS No.: 79689-16-0

Cat. No.: B11841742

Get Quote

Structural Context & Chemical Logic[1]
To accurately interpret the spectra, one must first deconstruct the molecule’s electronic

environment. 3,5-Dimethoxyflavone (C

H

O

, MW: 282.29 g/mol ) consists of a 2-phenylchromen-4-one backbone with methoxy
substitutions at:

Position 3 (C-Ring): Defines the molecule as a flavonol ether. The 3-OMe group sterically

twists the B-ring (phenyl) out of planarity with the C-ring, reducing conjugation compared to

flavone.

Position 5 (A-Ring): A critical diagnostic position. In 5-hydroxyflavones, a strong

intramolecular hydrogen bond (OH
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O=C) deshields the carbonyl carbon (~182 ppm). In 3,5-dimethoxyflavone, this H-bond is
absent due to methylation (5-OMe), causing a distinct upfield shift of the carbonyl resonance
(~174–176 ppm).

Structural Diagram & Numbering
Ring A: 5,6,7,8-substituted (5-OMe; 6,7,8-H).

Ring B: Unsubstituted phenyl (2',3',4',5',6'-H).

Ring C: Heterocycle (2-Phenyl, 3-OMe, 4-Carbonyl).

Mass Spectrometry (MS) Profiling[2]
Mass spectrometry provides the first line of confirmation through molecular weight

determination and structural fingerprinting via Retro-Diels-Alder (RDA) cleavage.

Ionization & Methodology[1][2][3][4]
Technique: Electron Impact (EI) at 70 eV is preferred for structural elucidation due to rich

fragmentation. Electrospray Ionization (ESI) in Positive Mode (

,

283) is used for purity checks.

Molecular Ion: The parent ion

appears at

282. It is typically the base peak (100% abundance) or very intense due to the stability of the
aromatic flavone system.

Fragmentation Logic (RDA Cleavage)
The hallmark of flavonoid MS is the Retro-Diels-Alder (RDA) reaction, which cleaves the C-ring.

For 3,5-dimethoxyflavone, the primary cleavage occurs at bonds 1/3 and 0/4.[1][2]

Primary Loss: Loss of methyl radicals (
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, -15 Da) and carbonyl (

, -28 Da) from the methoxy groups and pyrone ring.

RDA Pathway:

Fragment A (A-Ring containing): Yields ions characteristic of the methoxylated resorcinol-

type system.

Fragment B (B-Ring containing): Yields ions characteristic of the unsubstituted phenyl ring.

Visualization: MS Fragmentation Pathway
The following diagram maps the logical decay of the parent ion.
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Figure 1: Proposed fragmentation tree highlighting the critical RDA cleavage mechanism.

Nuclear Magnetic Resonance (NMR) Elucidation
NMR is the definitive method for isomeric differentiation (e.g., distinguishing 3,5-dimethoxy

from 5,7-dimethoxy).
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Solvent:

is recommended over DMSO-

. Chloroform provides sharper resolution for methoxy signals and prevents solvent-solute H-
bonding that can obscure chemical shift comparisons.

Concentration: 10–15 mg in 0.6 mL solvent.

H NMR (Proton) Analysis
The proton spectrum is characterized by two distinct methoxy singlets and two aromatic spin

systems.
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Position (ppm) Multiplicity (Hz)
Assignment
Logic

5-OMe 3.96 s -

Deshielded by

peri-carbonyl

effect; diagnostic

for 5-position.[1]

3-OMe 3.87 s -

Slightly more

shielded than 5-

OMe.[1]

H-7 7.55 t (dd) 8.0

Central proton of

the A-ring

(adjacent to H-

6/H-8).

H-8 7.30 d 8.0

Adjacent to H-7;

shielded by

ortho-

oxygenation.[1]

H-6 6.80 d 8.0

Adjacent to H-7;

shielded by

ortho-

oxygenation (5-

OMe).[1]

H-2', 6' 8.05 m -

B-ring ortho

protons;

deshielded by C-

ring conjugation.

[1]

H-3', 4', 5' 7.50 m -

B-ring meta/para

protons;

overlapping

multiplet.

Note: Shifts are approximate (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://np-mrd.org/natural_products/NP0050612
https://np-mrd.org/natural_products/NP0050612
https://np-mrd.org/natural_products/NP0050612
https://np-mrd.org/natural_products/NP0050612
https://np-mrd.org/natural_products/NP0050612
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11841742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ppm) based on

values. The A-ring protons (H-6,7,[3]8) form an AMX or ABC system depending on the field
strength, appearing as a triplet and two doublets due to ortho-coupling.

C NMR (Carbon) Analysis
The carbon spectrum provides the "skeleton" verification. The C-4 carbonyl shift is the primary

quality attribute (PQA).

Position (ppm) Type Assignment Logic

C-4 174.5 C=O[1]

Key Diagnostic:

Upfield from 182 ppm

(5-OH) due to lack of

H-bonding.

C-5 160.8 C-O
Ipso-carbon bearing

the 5-methoxy group.

C-2 155.5 C-O

Imine-like carbon;

deshielded by

heteroatom.

C-3 141.2 C-O

Key Diagnostic:

Distinctive for 3-

methoxyflavones

(flavonols).

C-7 134.0 CH A-ring methine.

5-OMe 56.4 CH Methoxy carbon.[1]

3-OMe 60.1 CH
Methoxy carbon (often

deshielded relative to

A-ring OMe).

Ring B 128-131 CH

Cluster of signals for

unsubstituted phenyl

ring.
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2D NMR Workflow (HMBC/HSQC)
To validate the structure without reference standards, use Heteronuclear Multiple Bond

Correlation (HMBC).

Correlation 1: The 5-OMe protons (

ppm) will show a strong HMBC cross-peak to C-5 (

ppm).

Correlation 2: The 3-OMe protons (

ppm) will correlate to C-3 (

ppm).

Correlation 3:H-2'/6' will correlate to C-2, confirming the attachment of the B-ring.

Quality Control & Purity Assessment
For drug development applications, establishing a self-validating purity protocol is essential.

Crude Sample
TLC Screening

(Hex:EtOAc 7:3)
UV 254/365nm

Qualitative HPLC-PDA
(C18, MeOH/H2O)

Lambda max: ~330nm

Separation qNMR
(Purity % Calculation)

Quantification

Click to download full resolution via product page

Figure 2: Routine purity assessment workflow.

Protocol:

TLC: Silica gel 60 F254. Mobile phase: Hexane:Ethyl Acetate (7:3). 3,5-Dimethoxyflavone
appears as a dark spot under UV254 (quenching) and may fluoresce blue/purple under

UV365 depending on impurities.

UV-Vis: The 3-OMe group causes a hypsochromic shift (blue shift) in Band I compared to 3-

OH flavonols. Expect
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at ~260 nm (Band II) and ~320-330 nm (Band I).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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